Cas no 127285-45-4 (Ethanone,1-[4-ethoxy-2-(ethylamino)phenyl]-)

• Product Name: Ethanone,1-[4-ethoxy-2-(ethylamino)phenyl]-
• CAS No: 127285-45-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 103186
• Update Time: 2024-01-24

Ethanone,1-[4-ethoxy-2-(ethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-ethoxy-2-(ethylamino)phenyl]-
• Ethanone, 1-[4-ethoxy-2-(ethylamino)phenyl]- (9CI)

• Inchi： 1S/C12H17NO2/c1-4-13-12-8-10(15-5-2)6-7-11(12)9(3)14/h6-8,13H,4-5H2,1-3H3
• InChI Key： SLKFINBLWPNUQZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCC)C=C1NCC)C

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• PSA: 38.33